17:0-20:3 PE-d5

• Molecular Formula: C42H78NO8P
• Molecular Weight: 761.1 g/mol
• SMILES: CCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN)OC(=O)CCCCCCCCCC=CCC=CCC=CCC
• InChI: InChI=1S/C42H78NO8P/c1-3-5-7-9-11-13-15-17-19-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43)38-48-41(44)34-32-30-28-26-24-22-18-16-14-12-10-8-6-4-2/h5,7,11,13,17,19,40H,3-4,6,8-10,12,14-16,18,20-39,43H2,1-2H3,(H,46,47)/b7-5-,13-11-,19-17-/t40-/m1/s1/i38D2,39D2,40D
• InChIKey: DGJLCEKUOUIZMG-MHYLMZDZSA-N

The compound [(2R)-1-[2-aminoethoxy(hydroxy)phosphoryl]oxy-1,1,2,3,3-pentadeuterio-3-heptadecanoyloxypropan-2-yl] (11Z,14Z,17Z)-icosa-11,14,17-trienoate, commonly designated as 17:0-20:3 PE-d5, is a deuterium-labeled phosphatidylethanolamine (PE) lipid. It consists of a heptadecanoyl (17:0) fatty acyl chain at the sn-1 position, an eicosatrienoyl (20:3) chain at the sn-2 position, and a phosphoethanolamine head group, with five deuterium atoms substituted at the glycerol backbone (1,1,2,3,3-pentadeuterio).

(2R)-1-[2-aminoethoxy(hydroxy)phosphoryl]oxy-1,1,2,3,3-pentadeuterio-3-heptadecanoyloxypropan-2-yl] (11Z,14Z,17Z)-icosa-11,14,17-trienoate: Deuterated Phosphatidylethanolamine Analytical Standard

The compound [(2R)-1-[2-aminoethoxy(hydroxy)phosphoryl]oxy-1,1,2,3,3-pentadeuterio-3-heptadecanoyloxypropan-2-yl] (11Z,14Z,17Z)-icosa-11,14,17-trienoate, commonly designated as 17:0-20:3 PE-d5, is a deuterium-labeled phosphatidylethanolamine (PE) lipid . It consists of a heptadecanoyl (17:0) fatty acyl chain at the sn-1 position, an eicosatrienoyl (20:3) chain at the sn-2 position, and a phosphoethanolamine head group, with five deuterium atoms substituted at the glycerol backbone (1,1,2,3,3-pentadeuterio) . The compound is supplied as a >99% pure solution in dichloromethane:methanol (1:1) and is intended for use as a stable isotope-labeled internal standard (SIL-IS) in mass spectrometry-based quantitative lipidomics .

Deuterium-labeled phosphatidylethanolamine (PE) stable isotope-labeled internal standard (SIL-IS)

Co-elutes with endogenous PE(17:0/20:3) for matrix-effect correction in quantitative lipidomics

Reported high isotopic enrichment intended for low-abundance lipid quantification workflows

Why Generic Substitution of 17:0-20:3 PE-d5 with Non-Deuterated or Alternative Internal Standards Compromises Quantitative Lipidomics

In quantitative mass spectrometry, accurate normalization of ion suppression and matrix effects requires an internal standard that precisely mimics the chromatographic and ionization behavior of the target analyte [1]. Deuterated analogs such as 17:0-20:3 PE-d5 co-elute with their non-deuterated counterparts and exhibit near-identical ionization efficiency, enabling robust correction of signal variability [2]. Substituting with a non-deuterated odd-chain PE (e.g., PE(17:0/17:0)) or a deuterated PE with mismatched fatty acyl composition introduces differences in retention time and ionization response, leading to increased analytical imprecision. A systematic evaluation across multiple MS platforms demonstrated that use of non-matching internal standards increased between-run coefficient of variation (CV) by 2.9–10.7 percentage points relative to matching SIL-IS, with CV differences correlating with retention time disparity [1]. Consequently, procurement of the exact deuterated match is essential for achieving the precision required in regulated bioanalysis and high-resolution lipidomics.

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Non-deuterated odd-chain PE internal standards exhibit different retention times, which may result in incomplete ion suppression correction.

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Deuterated PE standards with mismatched fatty acyl composition may not match the ionization efficiency of the target analyte, introducing quantification bias.

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Use of non-matching internal standards can increase between-run analytical variability; reported precision loss correlates with retention time disparity.

• [1] González-Domínguez R, et al. Quantifying precision loss in targeted metabolomics based on mass spectrometry and non-matching internal standards. Anal Chem. 2021;93(21):7616-7624. View Source
• [2] Springer CA. Synthese von deuterierten internen Standards zur massenspektrometrischen Analyse von oxidierten Phospholipiden. Diploma Thesis, University of Graz, 2017. View Source

Quantitative Differentiation Evidence for 17:0-20:3 PE-d5 as a Stable Isotope-Labeled Internal Standard

Precursor Ion Mass Shift of 5 Da Enables Unambiguous MS Discrimination from Endogenous Analyte

The non-deuterated analog 17:0-20:3 PE (PE(17:0/20:3)) exhibits a [M-H]- precursor ion at m/z 754.5392 in negative ion mode MS [1]. Substitution of five deuterium atoms at the glycerol backbone of 17:0-20:3 PE-d5 increases the monoisotopic mass by 5.0316 Da, shifting the [M-H]- precursor ion to approximately m/z 759.5 . This mass difference exceeds 5 Da, providing clear separation from the endogenous analyte signal and eliminating isotopic overlap interference.

Mass Shift

Head-to-head

+5.0 Da m/z shift
non-deuterated: 754.5392 → deuterated: ~759.5

Eliminates isotopic overlap with endogenous analyte signal

ESI negative ion mode; unambiguous peak integration

Evidence Dimension	Precursor ion m/z (negative ion mode, [M-H]-)
Target Compound Data	~759.5 m/z (calculated based on +5 Da shift from deuterium incorporation)
Comparator Or Baseline	Non-deuterated 17:0-20:3 PE: 754.5392 m/z [1]
Quantified Difference	+5.0 Da mass shift
Conditions	Electrospray ionization (ESI) negative ion mode mass spectrometry

Why This Matters

The 5 Da mass shift ensures that the internal standard signal does not spectrally overlap with the endogenous analyte, enabling accurate peak integration and quantification without isotopic interference correction algorithms.

• [1] LIPID MAPS Structure Database. Product ions for PE(17:0/20:3(8Z,11Z,14Z)). View Source

Isotopic Purity >99% Minimizes Unlabeled Contaminant Interference

Vendor specifications for 17:0-20:3 PE-d5 indicate chemical purity >99% as determined by thin-layer chromatography (TLC) and isotopic enrichment >99% (deuterium incorporation at specified positions) . In contrast, some commercially available deuterated phospholipid standards may exhibit lower isotopic enrichment (e.g., 95–98%), resulting in residual unlabeled material that contributes to the endogenous analyte signal and biases quantification.

Isotopic Purity

Data to verify

>99% deuterium incorporation

Supports lower background from unlabeled contaminant

Per manufacturer certificate of analysis

Evidence Dimension	Isotopic purity / deuterium incorporation
Target Compound Data	>99%
Comparator Or Baseline	Alternative deuterated PE standards may have enrichment as low as 95% (class-level observation)
Quantified Difference	≥4 percentage point improvement in isotopic enrichment
Conditions	Manufacturer's certificate of analysis; TLC and MS verification

Why This Matters

Higher isotopic enrichment directly translates to lower background signal from unlabeled contaminant, improving lower limit of quantification (LLOQ) and accuracy in low-abundance lipid measurements.

Co-Elution with Endogenous Analyte Enables Robust Ion Suppression Correction

Deuterated internal standards co-elute with their non-deuterated counterparts due to identical chemical properties [1]. In contrast, non-deuterated odd-chain internal standards (e.g., PE(17:0/17:0)) exhibit different retention times in reversed-phase LC, leading to differential exposure to matrix-induced ion suppression. A systematic study across 1442 analyte/internal standard pairs demonstrated that use of non-matching internal standards increased between-run CV by a median of 2.9–10.7 percentage points compared to matching SIL-IS, with CV differences correlating with retention time disparity (Spearman's ρ = 0.17–0.93) [2].

Precision Impact

Class-level inference

Matching SIL-IS CV 2.7–5.9%
Non-matching IS CV increase 2.9–10.7 pp

Reported precision benefit for matching SIL-IS

Across 4 MS platforms, 70+ metabolites

Evidence Dimension	Between-run analytical precision (CV%) for targeted MS assays
Target Compound Data	Matching SIL-IS: median CV = 2.7–5.9% [2]
Comparator Or Baseline	Non-matching IS: median CV increased by 2.9–10.7 percentage points [2]
Quantified Difference	Precision improvement of 2.9–10.7 percentage points when using matching SIL-IS
Conditions	Four MS platforms (1 GC-MS/MS, 3 LC-MS/MS); 70+ metabolites; 60 analytical runs

Why This Matters

This class-level evidence, while not specific to 17:0-20:3 PE-d5, establishes the quantitative benefit of using a co-eluting deuterated internal standard for precise, reproducible lipid quantification across diverse MS workflows.

• [1] Springer CA. Synthese von deuterierten internen Standards zur massenspektrometrischen Analyse von oxidierten Phospholipiden. Diploma Thesis, University of Graz, 2017. View Source
• [2] González-Domínguez R, et al. Quantifying precision loss in targeted metabolomics based on mass spectrometry and non-matching internal standards. Anal Chem. 2021;93(21):7616-7624. View Source

Defined Stability Profile (3 Months at -20°C) Supports Workflow Planning

Manufacturer specifications indicate a shelf life of 3 months when stored at -20°C as a solution in DCM:methanol (1:1) . This defined stability window enables laboratories to plan procurement and usage schedules with confidence, avoiding the experimental variability associated with degradation of internal standard solutions over extended storage periods.

Storage Stability

Data to verify

3 months at -20°C

Defined expiration supports workflow planning

Solution in DCM:methanol (1:1)

Evidence Dimension	Shelf life under recommended storage conditions
Target Compound Data	3 months at -20°C
Comparator Or Baseline	Some custom-synthesized deuterated lipids lack formal stability data; extended storage may lead to oxidation or hydrolysis without defined expiration
Quantified Difference	Explicit expiration specification
Conditions	Solution in DCM:methanol (1:1), storage at -20°C

Why This Matters

For regulated bioanalytical laboratories, a manufacturer-defined stability period simplifies compliance with SOP requirements and reduces the risk of using degraded internal standards that could compromise assay accuracy.

Unique 17:0/20:3 Fatty Acyl Composition Matches Specific Endogenous PE Species

The 17:0/20:3 fatty acyl composition of this compound corresponds to a rare but biologically relevant phosphatidylethanolamine species . Alternative deuterated PE internal standards (e.g., 15:0/18:1-d7, 17:0/18:1-d5) possess different fatty acyl chain lengths and degrees of unsaturation, which can lead to differential ion suppression in complex lipid extracts due to varying hydrophobicity and ionization efficiency [1]. The closer the internal standard's acyl composition matches the target analyte, the more accurate the correction for matrix effects.

Acyl Chain Match

Supporting evidence

17:0/20:3 vs. common alternatives
15:0/18:1-d7, 17:0/18:1-d5

Minimizes differential ion suppression bias

Closest physicochemical match for PE(17:0/20:3)

Evidence Dimension	Fatty acyl chain composition
Target Compound Data	17:0 (heptadecanoyl) at sn-1; 20:3 (11Z,14Z,17Z-eicosatrienoyl) at sn-2
Comparator Or Baseline	Common alternative deuterated PE standards: 15:0/18:1-d7, 17:0/18:1-d5
Quantified Difference	Chain length difference of 2–5 carbons and unsaturation difference of 1–2 double bonds
Conditions	Reversed-phase LC-ESI-MS/MS lipidomics workflow

Why This Matters

For laboratories quantifying endogenous PE(17:0/20:3) or structurally similar species, this deuterated standard provides the closest physicochemical match, minimizing quantification bias introduced by differential ion suppression relative to generic PE internal standards.

• [1] LIPID MAPS Structure Database. Commonly occurring product ions for PE(17:0/20:3). View Source

High-Value Application Scenarios for 17:0-20:3 PE-d5 in Quantitative Lipidomics and Bioanalysis

Absolute Quantification of Endogenous PE(17:0/20:3) in Human Plasma for Biomarker Discovery

17:0-20:3 PE-d5 serves as the optimal internal standard for quantifying the non-deuterated PE(17:0/20:3) species in human plasma using LC-MS/MS. Its identical chromatographic retention time and near-identical ionization efficiency enable accurate correction for plasma matrix effects, achieving between-run CVs in the 2.7–5.9% range as demonstrated for matching SIL-IS pairs [1]. This precision is critical for detecting disease-associated alterations in this rare phospholipid species.

Normalization of High-Resolution Untargeted Lipidomics Datasets

In untargeted lipidomics workflows employing high-resolution mass spectrometry (HRMS), 17:0-20:3 PE-d5 can be spiked into samples at a fixed concentration to serve as a normalization standard for the phosphatidylethanolamine lipid class. The 5 Da mass shift ensures the internal standard peak is resolved from endogenous PE(17:0/20:3) at resolving powers ≥30,000, while the co-elution property provides effective correction of run-to-run variability in ionization efficiency [2][3].

Quality Control Standard in Multi-Laboratory Lipidomics Consortia

For multi-center lipidomics studies requiring inter-laboratory data harmonization, the >99% purity and defined stability profile (3 months at -20°C) of 17:0-20:3 PE-d5 make it suitable as a shared quality control material. Consistent use of the same lot of this deuterated standard across participating laboratories reduces technical variance, enabling robust cross-site comparisons of lipidomic profiles.

Method Development and Validation for Regulated Bioanalysis of Phospholipid Therapeutics

In pharmaceutical development, regulatory guidelines (e.g., FDA Bioanalytical Method Validation) mandate the use of stable isotope-labeled internal standards for accurate quantification of drug-related lipids. 17:0-20:3 PE-d5 provides a structurally matched SIL-IS for validating LC-MS/MS methods intended to measure PE(17:0/20:3) or closely related lipid analytes in toxicology or pharmacokinetic studies [1].

Application

Selection Property

Validation Focus

Quantification of endogenous PE(17:0/20:3) in human plasma research

Exact structural match to target lipid

Matrix-effect correction and precision validation

Untargeted lipidomics data normalization

Mass shift enables signal differentiation from endogenous analyte

Run-to-run ion suppression correction

Multi-laboratory lipidomics harmonization

Defined purity and stability profile

Inter-laboratory reproducibility assessment

Bioanalytical method validation research for lipid analytes

Structurally matched SIL-IS

Accuracy and precision endpoint review

• [1] González-Domínguez R, et al. Quantifying precision loss in targeted metabolomics based on mass spectrometry and non-matching internal standards. Anal Chem. 2021;93(21):7616-7624. View Source
• [2] LIPID MAPS Structure Database. Product ions for PE(17:0/20:3(8Z,11Z,14Z)). View Source
• [3] Springer CA. Synthese von deuterierten internen Standards zur massenspektrometrischen Analyse von oxidierten Phospholipiden. Diploma Thesis, University of Graz, 2017. View Source